5-tert-butyl-N,N-diethyl-2-methoxybenzenesulfonamide

• Molecular Formula: C15H25NO3S
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 5-tert-butyl-N,N-diethyl-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H25NO3S/c1-7-16(8-2)20(17,18)14-11-12(15(3,4)5)9-10-13(14)19-6/h9-11H,7-8H2,1-6H3
• InChI Key: KNFGPAPSUVEUKN-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)C(C)(C)C)OC

Description

5-tert-butyl-N,N-diethyl-2-methoxybenzenesulfonamide, also known as TDBS, is a sulfonamide compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 339.47 g/mol. TDBS has been shown to have various biological activities, including anti-inflammatory, antitumor, and antibacterial properties.

Mechanism of Action

The mechanism of action of 5-tert-butyl-N,N-diethyl-2-methoxybenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of COX-2, an enzyme involved in the production of pro-inflammatory prostaglandins. This compound has also been shown to inhibit the activation of NF-κB, a transcription factor involved in the regulation of inflammatory and immune responses. Additionally, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models of inflammatory diseases. This compound has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have antibacterial effects against various strains of bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using 5-tert-butyl-N,N-diethyl-2-methoxybenzenesulfonamide in lab experiments is its wide range of biological activities. This compound has been shown to have anti-inflammatory, antitumor, and antibacterial properties, making it a versatile compound for studying various biological processes. Additionally, this compound is relatively easy to synthesize and purify, making it readily available for use in lab experiments.
One limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to certain cell types at high concentrations, and caution should be taken when using this compound in cell culture experiments. Additionally, the mechanism of action of this compound is not fully understood, and further research is needed to fully elucidate its effects on various biological processes.

Future Directions

There are several future directions for research on 5-tert-butyl-N,N-diethyl-2-methoxybenzenesulfonamide. One area of interest is its potential use as a therapeutic agent for inflammatory diseases and cancer. Further research is needed to determine the optimal dosage and administration route for this compound in these applications. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its effects on various signaling pathways. Finally, the development of this compound analogs with improved efficacy and reduced toxicity is an area of interest for future research.

Synthesis Methods

The synthesis of 5-tert-butyl-N,N-diethyl-2-methoxybenzenesulfonamide involves the reaction of 2-methoxybenzenesulfonyl chloride with tert-butylamine and diethylamine in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained as a white crystalline solid after purification by recrystallization. The yield of the reaction is typically around 70%.

Scientific Research Applications

5-tert-butyl-N,N-diethyl-2-methoxybenzenesulfonamide has been widely used in scientific research due to its various biological activities. It has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to have antitumor properties by inhibiting the growth and proliferation of cancer cells. Additionally, this compound has antibacterial properties and has been shown to be effective against both gram-positive and gram-negative bacteria.